3-(3-Chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11ClN4O2/c1-8-11(7-16-14(17-8)20-2)13-18-12(19-21-13)9-4-3-5-10(15)6-9/h3-7H,1-2H3
• InChI Key: DHFXKNKBKLZIDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=NC(=NO2)C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C14H11ClN4O2
• Molecular Weight: 302.71 g/mol
• CAS No.: 2034281-25-7

Description

3-(3-Chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C14H11ClN4O2 and its molecular weight is 302.72. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to 3-(3-Chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole have been synthesized and evaluated for their antimicrobial properties. For instance, a study by Kapadiya et al. (2020) synthesized a series of 1,3,4-oxadiazole derivatives that exhibited significant in vitro antibacterial and antifungal activities against a range of microorganisms, including Gram-positive and Gram-negative bacteria as well as fungi (Kapadiya, Dubal, Bhola, & Dholaria, 2020).

Anticancer Applications

Another domain of interest is the anticancer potential of 1,2,4-oxadiazole derivatives. A study synthesized oxadiazole analogues demonstrating antiproliferative activity against various cancer cell lines, including non-small cell lung cancer, showing promise as anticancer agents (Ahsan & Shastri, 2015). Moreover, Zhang et al. (2005) identified a 1,2,4-oxadiazole compound as a novel apoptosis inducer, highlighting its potential as an anticancer agent with specific activity against breast and colorectal cancer cell lines (Zhang et al., 2005).

Insecticidal and Nematicidal Applications

1,3,4-Oxadiazoles derived from 2-chloropyridine-5-acetic acid have shown insecticidal activity, indicating their potential use in agricultural pest management (Holla et al., 2004). Furthermore, novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group exhibited significant nematocidal activities, offering a promising approach to combat nematode pests (Liu, Wang, Zhou, & Gan, 2022).

Organic Electronic Materials

The synthesis and characterization of oxadiazole-containing materials for organic light-emitting diodes (OLEDs) highlight the application of such compounds in the field of organic electronics. Wang et al. (2001) discussed a bis(1,3,4-oxadiazole) system used as an efficient hole-blocking material in OLEDs, demonstrating the compound's utility in enhancing device performance (Wang, Jung, Hua, Pearson, Bryce, Petty, Batsanov, Goeta, & Howard, 2001).